2-(Benzylamino)-1-(3-fluorophenyl)ethanol

• IUPAC Name: 2-(benzylamino)-1-(3-fluorophenyl)ethanol
• InChI: InChI=1S/C15H16FNO/c16-14-8-4-7-13(9-14)15(18)11-17-10-12-5-2-1-3-6-12/h1-9,15,17-18H,10-11H2
• InChI Key: XMHRYDGSTMUGDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(C2=CC(=CC=C2)F)O
• Molecular Formula: C15H16FNO
• Molecular Weight: 245.29 g/mol

Description

2-(Benzylamino)-1-(3-fluorophenyl)ethanol, also known as Fluoxetine, is an antidepressant drug that belongs to the selective serotonin reuptake inhibitor (SSRI) class of drugs. It is widely used in the treatment of depression, anxiety, and obsessive-compulsive disorder. Fluoxetine is one of the most prescribed antidepressants globally, and it has been extensively studied for its scientific research applications.

Mechanism of Action

2-(Benzylamino)-1-(3-fluorophenyl)ethanol works by inhibiting the reuptake of serotonin, a neurotransmitter that regulates mood, appetite, and sleep. By increasing the levels of serotonin in the brain, 2-(Benzylamino)-1-(3-fluorophenyl)ethanol helps to regulate mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects
2-(Benzylamino)-1-(3-fluorophenyl)ethanol has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. 2-(Benzylamino)-1-(3-fluorophenyl)ethanol has also been shown to increase the levels of hippocampal neurogenesis, the process by which new neurons are generated in the hippocampus, a brain region that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

2-(Benzylamino)-1-(3-fluorophenyl)ethanol has several advantages for lab experiments. It has a well-established mechanism of action, and its effects on the brain and behavior have been extensively studied. 2-(Benzylamino)-1-(3-fluorophenyl)ethanol is also relatively easy to administer and has a low toxicity profile. However, 2-(Benzylamino)-1-(3-fluorophenyl)ethanol also has some limitations for lab experiments. It can take several weeks for its effects to become apparent, which can make it challenging to study its acute effects. Additionally, 2-(Benzylamino)-1-(3-fluorophenyl)ethanol can have variable effects depending on the dose and the individual, which can make it challenging to control for in experiments.

Future Directions

There are several future directions for research on 2-(Benzylamino)-1-(3-fluorophenyl)ethanol. One area of interest is in understanding the long-term effects of 2-(Benzylamino)-1-(3-fluorophenyl)ethanol on brain function and behavior. Another area of interest is in developing more selective and effective SSRIs that can target specific subtypes of serotonin receptors. Additionally, there is interest in developing new treatments for psychiatric disorders that target other neurotransmitters or molecular pathways.

Synthesis Methods

2-(Benzylamino)-1-(3-fluorophenyl)ethanol can be synthesized using various methods, but the most common one involves the reaction of 3-chlorobenzoic acid with benzylamine to form N-benzyl-3-chlorobenzamide. The intermediate is then reacted with 3-fluorophenyl magnesium bromide to form the desired product, 2-(Benzylamino)-1-(3-fluorophenyl)ethanol.

Scientific Research Applications

2-(Benzylamino)-1-(3-fluorophenyl)ethanol has been extensively studied for its scientific research applications. It has been shown to be effective in the treatment of various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder. 2-(Benzylamino)-1-(3-fluorophenyl)ethanol has also been used in the treatment of bulimia nervosa, premenstrual dysphoric disorder, and post-traumatic stress disorder.